Cas no 2172497-14-0 ({5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172497-14-0
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 5568976
• PubChem ID: 165594838
• Update Time: 2025-06-30

{5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172497-14-0
• EN300-1597030
• {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C14H24N4/c1-10(11-5-3-6-11)18-14(12-7-4-8-12)13(9-15-2)16-17-18/h10-12,15H,3-9H2,1-2H3
• InChI Key： MKGWKHKDHOVECD-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)C1CCC1)C(C)C1CCC1

Computed Properties

• Exact Mass: 248.20009678g/mol
• Monoisotopic Mass: 248.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Research

{5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a sophisticated organic compound with the CAS number 2172497-14-0. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique structural features and potential applications. The presence of a cyclobutyl group and a triazol-4-ylmethyl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound's structure is characterized by a triazole ring linked to a cyclobutylmethyl group, which is further substituted with a 1-cyclobutylethyl moiety. This particular arrangement of functional groups suggests potential roles in various biochemical interactions, making it an intriguing subject for study in medicinal chemistry. The cyclobutyl group, known for its stability and rigidity, can influence the compound's solubility and metabolic pathways, while the triazole ring is often associated with bioactive molecules due to its ability to participate in hydrogen bonding and other forms of molecular recognition.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine with greater accuracy. These studies have highlighted the compound's potential as a scaffold for developing new therapeutic agents. For instance, the triazole ring can serve as a key pharmacophore, interacting with biological targets in ways that may lead to novel treatments for various diseases.

One of the most promising areas of research involving this compound is its potential application in the development of antimicrobial agents. The unique structural features of {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine make it a candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of this compound exhibit promising activity against resistant strains of bacteria, offering hope for new strategies to combat antibiotic-resistant infections.

In addition to its antimicrobial potential, {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been explored as a component in drug discovery programs targeting neurological disorders. The triazole ring's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive moiety for developing neuroactive compounds. Researchers are particularly interested in its potential as a precursor for molecules that can modulate synaptic activity or protect against neurodegenerative diseases.

The synthesis of {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodology have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the synthetic route, reducing costs and improving yields. These advancements are crucial for enabling further exploration of the compound's biological activities and potential therapeutic applications.

The growing interest in {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also spurred interest in related compounds that share similar structural motifs. Researchers are investigating how variations in the cyclobutyl and triazole components can influence the overall biological activity of these molecules. This approach has led to the discovery of several novel derivatives with enhanced properties, expanding the chemical space available for drug discovery.

In conclusion, {5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features and promising biological activities make it a valuable compound for further investigation. As research continues to uncover new insights into its properties and applications, this molecule is poised to play an important role in the development of next-generation therapeutic agents.